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Compound of Interest

3-Bromo-2,5,6-trimethoxybenzoic
Compound Name: o
aci

Cat. No.: B1268548

CAS Number: 101460-22-4

This technical guide provides a comprehensive overview of 3-Bromo-2,5,6-
trimethoxybenzoic acid, a substituted aromatic carboxylic acid. Due to the limited availability
of in-depth experimental data for this specific compound in publicly accessible literature, this
guide combines the available physicochemical information with data from structurally related
compounds to provide a thorough understanding for researchers, scientists, and drug
development professionals.

Physicochemical Properties

The fundamental properties of 3-Bromo-2,5,6-trimethoxybenzoic acid are summarized
below. This data is essential for its handling, formulation, and use in experimental settings.
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Property Value Source
CAS Number 101460-22-4 [L1121[3141[5]
Molecular Formula C10H11BrOs [1][2]
Molecular Weight 291.1 g/mol [2]

IUPAC Name 3-bromo-2,5.6 [1]

trimethoxybenzoic acid

White to Light yellow to Light
Appearance [3]
orange powder to crystal

Purity >97.0% (T) [31[4]

Melting Point 94.01t0 98.0 °C [3]

Synthesis and Production

While a specific, detailed experimental protocol for the synthesis of 3-Bromo-2,5,6-
trimethoxybenzoic acid is not readily available in the cited literature, a general synthetic
approach can be inferred from established methods for the preparation of related brominated
and poly-methoxylated benzoic acids. The synthesis would likely involve the methylation of a
dihydroxy-bromobenzoic acid precursor or the bromination of a trimethoxybenzoic acid starting
material.

A plausible synthetic route could start from a commercially available trimethoxybenzoic acid,
followed by a regioselective bromination step. The choice of brominating agent and reaction
conditions would be critical to achieve the desired isomer.
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General Synthesis Workflow
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A generalized workflow for the synthesis of 3-Bromo-2,5,6-trimethoxybenzoic acid.

Potential Biological Activity and Applications

Direct experimental evidence for the biological activity of 3-Bromo-2,5,6-trimethoxybenzoic
acid is not extensively documented in the scientific literature. However, the biological profiles of
structurally similar trimethoxybenzoic acid derivatives suggest potential areas of application

and research.
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Derivatives of trimethoxybenzoic acid have been investigated for a range of biological activities,
including antimicrobial and efflux pump inhibitory effects.[6] The specific substitution pattern of
methoxy groups and the presence of a bromine atom on the aromatic ring can significantly
influence the compound's biological properties.

The following table summarizes the observed biological activities of various trimethoxybenzoic
acid derivatives, which can serve as a basis for predicting the potential bioactivities of 3-
Bromo-2,5,6-trimethoxybenzoic acid.

Compound/Derivati . . . . Key Performance
Biological Activity Target/Organism )

ve Metric
3,4,5- Salmonella enterica, Increased
Trimethoxybenzoic Efflux Pump Inhibition Staphylococcus accumulation of
acid derivatives aureus fluorescent substrate
3,4,5- C

) ) o ) ) Amelioration of stress-
Trimethoxybenzoic Antioxidant, Anti- In vivo (rodent ) ] ]

) ] ] ) induced biochemical
acid (Gallic acid inflammatory models)

] alterations
trimethyl ether)

2,4,5- Lipopolysaccharide o

) . . ] Inhibition of NF-kB
Trimethoxybenzoic Anti-inflammatory (LPS)-induced ) )

) : ) and STAT signaling
acid inflammation models

Experimental Protocols for Evaluating Biological
Activity

To assess the potential biological activities of 3-Bromo-2,5,6-trimethoxybenzoic acid,
standard experimental protocols employed for related compounds can be adapted. Below is a
generalized workflow for evaluating efflux pump inhibition, a noted activity of some
trimethoxybenzoic acid derivatives.[6]
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Efflux Pump Inhibition Assay Workflow
Prepare Bacterial Culture
(e.g., S. aureus)
Incubate with Test Compound
(3-Bromo-2,5,6-trimethoxybenzoic acid)
Add Fluorescent Substrate
(e.g., Ethidium Bromide)
G/Ieasure Fluorescence Over Time)

Data Analysis
(Compare with controls)
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Workflow for assessing efflux pump inhibitory activity.

Potential Signhaling Pathway Involvement

Based on the activities of related compounds, 3-Bromo-2,5,6-trimethoxybenzoic acid could
potentially interact with bacterial efflux pumps. These pumps are membrane proteins that
contribute to antibiotic resistance by expelling antimicrobial agents from the bacterial cell.
Inhibition of these pumps can restore the efficacy of antibiotics. The diagram below illustrates

the general mechanism of efflux pump inhibition.
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Mechanism of Efflux Pump Inhibition
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Inhibition of a bacterial efflux pump by a potential inhibitor.

Conclusion and Future Directions

3-Bromo-2,5,6-trimethoxybenzoic acid is a chemical compound with well-defined
physicochemical properties but limited publicly available data on its synthesis and biological
activity. Based on the known activities of structurally related trimethoxybenzoic acid derivatives,
this compound warrants further investigation for its potential as an antimicrobial agent, an efflux
pump inhibitor, or an anti-inflammatory compound.

Future research should focus on developing and documenting a robust synthetic protocol for
this specific isomer. Subsequently, a systematic evaluation of its biological activities through in
vitro and in vivo assays is necessary to elucidate its therapeutic potential and mechanism of
action. Such studies will be crucial for unlocking the potential applications of 3-Bromo-2,5,6-
trimethoxybenzoic acid in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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